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Compound of Interest

Compound Name: Lisinopril dihydrate

Cat. No.: B001146 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Lisinopril Dihydrate for

Spectroscopy

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential physicochemical

properties of lisinopril dihydrate, with a specific focus on their application in spectroscopic

analysis. The information presented is intended to support research, development, and quality

control activities involving this active pharmaceutical ingredient.

General Physicochemical Properties
Lisinopril dihydrate is the hydrate form of lisinopril, an angiotensin-converting enzyme (ACE)

inhibitor.[1] It presents as a white or almost white crystalline powder.[2][3] Understanding its

fundamental properties is critical for the development of analytical methods and formulations.

Table 1: General Physicochemical Data for Lisinopril Dihydrate
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Property Value Reference(s)

Chemical Name

(2S)-1-[(2S)-6-amino-2-

[[(1S)-1-carboxy-3-

phenylpropyl]amino]hexanoyl]p

yrrolidine-2-carboxylic

acid;dihydrate

[1]

Molecular Formula C₂₁H₃₁N₃O₅ · 2H₂O [2][4]

Molecular Weight 441.52 g/mol [1][2][4]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point
160-177°C (with

decomposition)
[1][2][4]

Solubility Profile
The solubility of lisinopril dihydrate is a key parameter for preparing solutions for

spectroscopic analysis, particularly for UV-Vis and NMR spectroscopy. It is highly soluble in

water but shows limited solubility in many common organic solvents.

Table 2: Solubility of Lisinopril Dihydrate

Solvent Solubility Reference(s)

Water
Soluble (100 mg/mL); Freely

soluble
[2][3][5]

Methanol
Soluble (14 mg/mL); Sparingly

soluble
[1][2][3]

Ethanol Insoluble; Practically insoluble [2][3][5]

DMSO
~6.5 mg/mL (with

heating/sonication); Insoluble
[2][5][6]

Acetone Practically insoluble [3]
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Acid-Base Properties (pKa)
Lisinopril is a polyfunctional ampholyte molecule with four ionizable groups, leading to four

distinct dissociation constants (pKa values).[7] These values are crucial for developing

separation methods like HPLC and capillary electrophoresis and for understanding pH-

dependent solubility and spectroscopic behavior. Several studies have reported pKa values,

with some variations.

Table 3: Reported pKa / log K Values for Lisinopril

pKa1 / log
K4

pKa2 / log
K3

pKa3 / log
K2

pKa4 / log
K1

Method /
Conditions

Reference(s
)

1.63 ± 0.01 3.13 ± 0.01 7.13 ± 0.01 10.75 ± 0.01

Potentiometry

& NMR

(25°C, 0.15 M

ionic

strength)

[7][8]

2.5 4.0 6.7 10.1 25°C [6][9]

1.68 3.29 7.01 11.12 Not specified [7]

1.4 ± 0.1 3.00 ± 0.01 7.10 ± 0.01 10.78 ± 0.01 Not specified [7]

Note: log K values represent protonation constants and are numbered in the reverse order of

pKa values.

Spectroscopic Properties and Methodologies
Spectroscopy is a cornerstone for the identification, quantification, and structural elucidation of

lisinopril dihydrate.

Caption: Relationship between Lisinopril Dihydrate and spectroscopic techniques.

UV-Visible Spectroscopy
UV-Vis spectroscopy is a simple, rapid, and economical method for the quantitative analysis of

lisinopril in bulk and pharmaceutical dosage forms.[10][11] The absorption maximum (λmax) is
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typically observed in the low UV range.

Table 4: UV-Visible Spectroscopic Data for Lisinopril

Solvent / Medium λmax (nm) Reference(s)

Distilled Water 206 [11]

Ethanol:Water (1:1) 208 [10]

Methanol 212 [12]

0.1N NaOH 246, 254, 258, 261, 267 [9]

0.1N HCl 246, 253, 258, 264, 267 [9]

Experimental Protocol (General):

Preparation of Stock Solution: Accurately weigh and dissolve lisinopril dihydrate powder in

a suitable solvent (e.g., distilled water) to prepare a standard stock solution (e.g., 100

µg/mL).[11]

Preparation of Working Standards: Perform serial dilutions of the stock solution to create a

range of concentrations (e.g., 10-50 µg/mL).[11]

Spectrophotometric Measurement: Scan the prepared solutions over a UV range of 200–400

nm using a spectrophotometer, with the solvent serving as a blank.[11]

Analysis: Determine the λmax from the spectrum. To quantify, construct a calibration curve

by plotting absorbance at λmax against the corresponding concentrations. The linearity of

this curve should be established (e.g., R² > 0.999).[11]

Infrared (IR) Spectroscopy
Fourier Transform Infrared (FTIR) spectroscopy is used for the identification of lisinopril
dihydrate by analyzing its characteristic functional group vibrations. It is also a powerful tool for

studying polymorphism and hydration states.

Table 5: Key FTIR Absorption Bands for Lisinopril Dihydrate
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Wavenumber (cm⁻¹) Assignment Reference(s)

3550
O-H stretching (water of

hydration)
[13]

3400 - 3200 (broad) N-H and O-H stretching [13]

Experimental Protocol (General):

Sample Preparation: Prepare the sample using the potassium bromide (KBr) disk method.

[14] Mix a small amount of lisinopril dihydrate with spectroscopic grade KBr powder.

Disk Formation: Grind the mixture to a fine powder and compress it under high pressure

using a hydraulic press to form a thin, transparent pellet.

Spectral Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

Analysis: Record the spectrum, typically in the range of 4000–400 cm⁻¹, and identify the

characteristic absorption bands corresponding to the functional groups of the molecule.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation

and confirmation of lisinopril. Both ¹H and ¹³C NMR are employed, often in combination with 2D

techniques.

Table 6: Reported NMR Chemical Shifts for Lisinopril
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Nucleus Conditions
Reported Chemical
Shifts (ppm)

Reference(s)

¹H Solid-state (ss-NMR)
~1.9, 4.3, 6.2, 7.5,

11.3
[15]

¹H
Solution

(D₂O/CD₃CN)

Isomerization

observed (cis/trans

forms)

[12][16]

¹³C Solid-state (ss-NMR)

Full spectrum with

assignments available

in literature

[17]

Experimental Protocol (General):

Sample Preparation: For solution-state NMR, dissolve an accurately weighed amount of

lisinopril dihydrate in a suitable deuterated solvent (e.g., D₂O).[7] For solid-state NMR, the

crystalline powder is packed into a specialized rotor.[15]

Data Acquisition: Acquire spectra on a high-field NMR spectrometer. For ¹H NMR, the

spectral window typically covers 0–12 ppm. For ¹³C NMR, the range is broader, e.g., 0–200

ppm.

Advanced Experiments: If required, perform 2D NMR experiments (e.g., COSY, HSQC,

HMBC) to establish connectivity and aid in the complete assignment of all proton and carbon

signals.[7]

Analysis: Process the acquired data (Fourier transform, phase correction, baseline

correction) and integrate the signals. Compare the chemical shifts and coupling constants

with reference data or use them for structural elucidation.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of lisinopril and to study its

fragmentation patterns, which can be used for structural confirmation and in bioanalytical

assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/figure/Fig-E9-1-H-ss-NMR-spectra-of-Lisinopril-dihydrate-recorded-under-a-ultra-fast-MAS-at_fig1_272266119
https://www.researchgate.net/figure/H-NMR-spectrum-of-lisinopril-in-D2O-CD3CN-9-1-v-v-a-T-298-K-b-T-333-K_fig4_261409687
https://www.researchgate.net/publication/261409687_Study_of_a_conformational_equilibrium_of_lisinopril_by_HPLC_NMR_and_DFT
https://www.researchgate.net/figure/The-13-C-solid-state-NMR-spectrum-of-Lisinopril-and-the-proposed-spectral-assignment_fig1_243674205
https://www.benchchem.com/product/b001146?utm_src=pdf-body
https://hrcak.srce.hr/file/166083
https://www.researchgate.net/figure/Fig-E9-1-H-ss-NMR-spectra-of-Lisinopril-dihydrate-recorded-under-a-ultra-fast-MAS-at_fig1_272266119
https://hrcak.srce.hr/file/166083
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 7: Mass Spectrometric Data for Lisinopril

Ionization
Mode

Precursor Ion
(m/z)

Ion Type
Key Fragment
Ion(s) (m/z)

Reference(s)

ESI Positive 406.0 [M+H]⁺ 246.0 [18][19]

ESI Negative 404.3 [M-H]⁻ 114.1 [20][21]

Note: 'M' refers to the anhydrous lisinopril molecule (MW ≈ 405.5).

Caption: General workflow for the spectroscopic analysis of Lisinopril Dihydrate.

Experimental Protocol (General LC-MS):

Sample Preparation: Prepare a stock solution of lisinopril dihydrate in a suitable solvent

like methanol.[18] For analysis in biological matrices (e.g., plasma), a protein precipitation or

solid-phase extraction step is required.[18][19]

Chromatographic Separation: Inject the sample into a Liquid Chromatography (LC) system,

typically with a C18 reversed-phase column, to separate the analyte from other components.

[18]

Ionization: Introduce the eluent from the LC column into the mass spectrometer's ion source,

most commonly an Electrospray Ionization (ESI) source. ESI can be operated in either

positive or negative ion mode.[18][21]

Mass Analysis: The mass analyzer (e.g., a triple quadrupole) is often operated in Selected

Reaction Monitoring (SRM) mode for high selectivity and sensitivity, where a specific

precursor ion is selected and a characteristic product ion resulting from its fragmentation is

monitored.[19]

Data Analysis: The resulting data is used to generate a chromatogram, and the peak area is

used to quantify the amount of lisinopril present by comparing it to a calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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